Cas no 1891574-26-7 (1-(5-fluoro-2-methoxy-4-methylphenyl)cyclohexan-1-amine)

• Product Name: 1-(5-fluoro-2-methoxy-4-methylphenyl)cyclohexan-1-amine
• CAS No: 1891574-26-7
• MF: C₁₄H₂₀FNO
• MW: 237.31310749054
• CID: 6223052
• PubChem ID: 117347348
• Update Time: 2025-05-20

1-(5-fluoro-2-methoxy-4-methylphenyl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(5-fluoro-2-methoxy-4-methylphenyl)cyclohexan-1-amine
• EN300-1763583
• 1891574-26-7

• Inchi： 1S/C14H20FNO/c1-10-8-13(17-2)11(9-12(10)15)14(16)6-4-3-5-7-14/h8-9H,3-7,16H2,1-2H3
• InChI Key： NLNQONOCTZKEBM-UHFFFAOYSA-N
• SMILES： FC1C(C)=CC(=C(C=1)C1(CCCCC1)N)OC

Computed Properties

• Exact Mass: 237.15289242g/mol
• Monoisotopic Mass: 237.15289242g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(5-fluoro-2-methoxy-4-methylphenyl)cyclohexan-1-amine

1-(5-Fluoro-2-Methoxy-4-Methylphenyl)cyclohexan-1-Amine: A Comprehensive Overview

1-(5-Fluoro-2-Methoxy-4-Methylphenyl)cyclohexan-1-Amine, with the CAS number 1891574-26-7, is a complex organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclohexane ring with a substituted phenyl group. The phenyl group is further substituted with a fluorine atom at the 5-position, a methoxy group at the 2-position, and a methyl group at the 4-position. These substituents contribute to the compound's distinct chemical properties and potential applications.

The synthesis of 1-(5-fluoro-2-methoxy-4-methylphenyl)cyclohexan-1-amine involves a series of carefully designed organic reactions. Researchers have employed various methodologies, including nucleophilic substitution, Friedel-Crafts alkylation, and amine formation techniques, to achieve this compound. Recent advancements in catalytic asymmetric synthesis have also enabled the production of enantiomerically enriched versions of this compound, which are highly valuable in drug discovery and development.

In terms of applications, this compound has shown promise in several areas. In the pharmaceutical industry, it has been explored as a potential lead molecule for developing novel drugs targeting various diseases. For instance, studies have indicated that this compound exhibits modulatory effects on certain G-protein coupled receptors (GPCRs), making it a candidate for treating conditions such as hypertension and inflammation. Additionally, its ability to act as a ligand in metalloenzyme inhibition has opened avenues for its use in anti-cancer therapies.

Recent research has also highlighted the potential of 1-(5-fluoro-2-methoxy-4-methylphenyl)cyclohexan-1-amine in materials science. Its unique electronic properties make it a suitable candidate for use in organic electronics, particularly in the development of semiconducting polymers and conductive materials. Scientists have demonstrated that incorporating this compound into polymer frameworks can enhance their electrical conductivity and mechanical stability, paving the way for its application in flexible electronics and energy storage devices.

The structural versatility of this compound also lends itself to applications in agrochemicals. Studies have shown that it can act as an effective plant growth regulator, promoting root development and enhancing stress tolerance in crops. This property makes it a valuable addition to sustainable agricultural practices, particularly in regions facing environmental challenges such as drought and soil degradation.

In conclusion, 1-(5-fluoro-2-methoxy-4-methylphenyl)cyclohexan-1-amine is a multifaceted compound with diverse applications across various scientific domains. Its unique structure, coupled with recent advancements in synthetic methodologies and application studies, positions it as a key player in future innovations. As research continues to uncover its full potential, this compound is expected to contribute significantly to both academic and industrial advancements.